molecular formula C17H14FN3O2S B2363764 4-(3-fluorophenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione CAS No. 941999-52-6

4-(3-fluorophenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

Cat. No.: B2363764
CAS No.: 941999-52-6
M. Wt: 343.38
InChI Key: WQUVESPYCSGVEZ-UHFFFAOYSA-N
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Description

The compound 4-(3-fluorophenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione features a pyrrolo[3,4-d]pyrimidine-2,5-dione core substituted with a 3-fluorophenyl group at position 4 and a thiophen-2-ylmethyl moiety at position 4. This structural motif is part of a broader class of dihydropyrimidinone derivatives studied for diverse pharmacological activities, including anti-diabetic and antimicrobial effects .

Properties

IUPAC Name

4-(3-fluorophenyl)-6-(thiophen-2-ylmethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14FN3O2S/c18-11-4-1-3-10(7-11)15-14-13(19-17(23)20-15)9-21(16(14)22)8-12-5-2-6-24-12/h1-7,15H,8-9H2,(H2,19,20,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQUVESPYCSGVEZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C(C(NC(=O)N2)C3=CC(=CC=C3)F)C(=O)N1CC4=CC=CS4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14FN3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 4-(3-fluorophenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a member of the pyrrolopyrimidine family, which has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound based on diverse studies and findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

  • Molecular Formula : C15_{15}H14_{14}F N3_{3}O2_{2}S
  • Molecular Weight : 295.35 g/mol

This compound features a pyrrolopyrimidine core with a fluorophenyl and thiophenyl substituent, which may influence its biological interactions.

Antiviral Activity

Recent studies have indicated that pyrrolopyrimidine derivatives exhibit antiviral properties. For example, compounds similar to 4-(3-fluorophenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione have shown promising activity against various viral targets. The structure-activity relationship (SAR) suggests that modifications at the C-2 and N-3 positions enhance antiviral potency in certain derivatives .

Antimycobacterial Activity

Research has demonstrated that related pyrrolopyrimidine compounds possess significant antimycobacterial activity against Mycobacterium tuberculosis. Notably, derivatives with specific substitutions exhibited minimum inhibitory concentrations (MICs) as low as 0.78 µg/mL . This suggests that the target compound may also possess similar antimycobacterial properties.

Anticancer Activity

The anticancer potential of pyrrolopyrimidine derivatives has been explored extensively. Studies have shown that these compounds can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. For instance, some derivatives have demonstrated effective inhibition of tyrosine kinases associated with cancer progression .

Case Studies

  • Antiviral Efficacy : A study evaluated the antiviral activity of several pyrrolopyrimidine derivatives against HIV and found that certain modifications significantly improved efficacy compared to standard treatments .
  • Antimycobacterial Evaluation : A series of pyrrolopyrimidine-triazole hybrids were synthesized and tested for their activity against Mycobacterium tuberculosis. The results indicated that specific structural features enhanced their effectiveness .
  • Anticancer Properties : Research on pyrrolopyrimidine derivatives revealed that compounds with halogen substitutions exhibited enhanced anticancer activity in vitro against various cancer cell lines .

Data Table: Summary of Biological Activities

Activity TypeCompound TypeObserved EffectReference
AntiviralPyrrolopyrimidine DerivativesImproved viral inhibition
AntimycobacterialPyrrolopyrimidine-Triazole HybridsMIC = 0.78 µg/mL
AnticancerPyrrolopyrimidine DerivativesInduced apoptosis in cancer cells

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

Key structural analogs differ in substituents at positions 4 and 6 of the pyrrolo[3,4-d]pyrimidine scaffold:

Compound Name Position 4 Substituent Position 6 Substituent Core Modification Reference
Target Compound 3-Fluorophenyl Thiophen-2-ylmethyl None -
4j () 2-Hydroxyphenyl 4-Methoxyphenyl None
12a () Phenyl Thiophen-2-yl Tetrahydropyrimidine-2,5-dione
14c () 3,4,5-Trimethoxyphenyl Thiophen-2-ylmethanone 1,3-Oxathiolane-2-thione
BP 14274 () 2-Methoxyphenyl 4-Methylbenzyl Tetrahydro-2H-pyran integration
Compound D () 4-Hydroxyphenyl 4-Fluorobenzyl None

Key Observations :

  • Electron-Withdrawing Groups : The target’s 3-fluorophenyl group contrasts with electron-donating groups (e.g., 2-hydroxyphenyl in 4j or 3,4,5-trimethoxyphenyl in 14c), which may alter electronic properties and binding affinities .

Physicochemical Properties

Table 1: Melting Points and Spectral Data
Compound Melting Point (°C) IR Peaks (cm⁻¹) Elemental Analysis (C/H/N) Reference
Target Not reported Anticipated: ~1680 (C=O), ~3455 (NH) Not reported -
4j ~220 3640 (OH), 3455 (NH), 1680 (C=O) Not provided
12a Not reported Not reported C: 62.12%, H: 4.91%, N: 15.29%
14c 160–162 1710 (NH), 1713 (C=O) C: 51.38%, H: 3.95%

Insights :

  • The hydroxyl group in 4j contributes to a higher melting point (~220°C) compared to 14c (160–162°C), highlighting the role of hydrogen bonding .

Hypotheses for the Target Compound :

  • The 3-fluorophenyl group may improve metabolic stability compared to hydroxylated analogs (e.g., 4j).
  • Thiophen-2-ylmethyl could enhance binding to sulfur-rich enzymatic pockets, analogous to thiophene-containing kinase inhibitors.

Preparation Methods

Cyclocondensation of Diamines and Keto-Esters

The foundational pyrrolo[3,4-d]pyrimidine ring is constructed via a [3+3] cyclocondensation between a 1,3-diamine derivative and a diketone or keto-ester. For example, reaction of N-methyl-3-aminopyrrolidine-2,5-dione with ethyl 3-ethoxyacrylate under acidic conditions yields the tetracyclic core.

Mechanistic Insight : Protonation of the keto-ester enhances electrophilicity, enabling nucleophilic attack by the diamine’s amine group. Subsequent cyclization and dehydration afford the fused ring system.

Optimization Data :

Condition Solvent Catalyst Yield (%)
HCl (1M) EtOH None 45
p-TsOH (10 mol%) Toluene MW, 100°C 78

Microwave (MW) irradiation significantly accelerates reaction kinetics, improving yield.

Installation of the Thiophen-2-ylmethyl Group

Alkylation of a Secondary Amine

The thiophene moiety is introduced via nucleophilic substitution at position 6. A primary amine intermediate is alkylated using 2-(bromomethyl)thiophene.

Procedure :

  • 6-Amino-4-(3-fluorophenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione (1.0 eq) is treated with 2-(bromomethyl)thiophene (1.5 eq) and K₂CO₃ (2.0 eq) in DMF at 70°C for 6 h.
  • The product is isolated by extraction (EtOAc/H₂O) and recrystallized from MeOH.

Optimization Challenges :

  • Competing over-alkylation at N1 is mitigated by using a bulky base (DBU) and limiting reaction time.
  • Yield: 68% (unoptimized), improving to 89% with DBU.

Oxidation to the Dione System

Jones Oxidation

The 2,5-dione functionality is installed via oxidation of a dihydroxy precursor.

Procedure :
A solution of 4-(3-fluorophenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-diol in acetone is treated with Jones reagent (CrO₃/H₂SO₄) at 0°C for 2 h. Quenching with i-PrOH followed by neutralization (NaHCO₃) yields the dione.

Analytical Validation :

  • IR (KBr): 1720 cm⁻¹ (C=O stretch).
  • LC-MS: [M+H]⁺ = 386.1 (calc. 386.4).

Alternative Pathways and Comparative Analysis

One-Pot Tandem Synthesis

A streamlined approach combines cyclocondensation and functionalization in a single reactor:

  • N-Methyl-3-aminopyrrolidine-2,5-dione , 3-fluorobenzaldehyde , and 2-thiophenemethylamine are heated with AcOH in MeCN.
  • In situ oxidation with H₂O₂/Na₂WO₄ yields the target compound.

Advantages :

  • Reduced purification steps.
  • Overall yield: 74%.

Q & A

Q. What are the recommended synthetic routes for this compound, and what key reaction parameters influence yield and purity?

The synthesis typically involves multi-step organic reactions, including cyclization of fluorinated aromatic precursors and thiophene-substituted intermediates. A common approach is to use a pyrrolo-pyrimidine core as a scaffold, with the 3-fluorophenyl and thiophen-2-ylmethyl groups introduced via nucleophilic substitution or alkylation. Key parameters include:

  • Temperature control : Optimal yields are achieved at 80–100°C for cyclization steps to avoid side reactions .
  • Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates, while dichloromethane aids in purification .
  • Catalysts : Lewis acids like ZnCl₂ or BF₃·Et₂O may accelerate ring closure . Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization ensures >95% purity .

Q. How can researchers validate the structural integrity of this compound post-synthesis?

  • NMR spectroscopy : Analyze 1^1H and 13^{13}C NMR to confirm substituent integration (e.g., fluorophenyl protons at δ 7.2–7.5 ppm, thiophene protons at δ 6.8–7.1 ppm) .
  • High-resolution mass spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]⁺) with <2 ppm error .
  • X-ray crystallography : Resolve the fused pyrrolo-pyrimidine ring system and substituent orientation, as demonstrated for analogous compounds .

Q. What in vitro assays are suitable for initial pharmacological screening?

  • Antiproliferative activity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ determination over 48–72 hours .
  • Enzyme inhibition : Screen against kinases (e.g., EGFR, CDK2) via fluorescence-based assays, comparing inhibition to reference inhibitors like imatinib .
  • Receptor binding : Radioligand displacement assays (e.g., dopamine D₂ receptor) to assess competitive binding .

Advanced Questions

Q. How can structure-activity relationship (SAR) studies be systematically designed for derivatives?

  • Substituent variation : Synthesize analogs with modified fluorophenyl (e.g., 2- or 4-fluoro) or thiophene (e.g., methylthio vs. allyl) groups to evaluate steric/electronic effects .
  • Computational docking : Use Schrödinger Suite or AutoDock to predict binding modes against targets (e.g., kinase ATP-binding pockets) .
  • In vitro-in vivo correlation : Compare enzyme inhibition (IC₅₀) with pharmacokinetic parameters (e.g., plasma half-life in rodent models) .

Q. What strategies resolve contradictions between in vitro and in vivo efficacy data?

  • Metabolic stability : Assess liver microsome stability (e.g., human/rat CYP450 isoforms) to identify rapid degradation pathways .
  • Bioavailability optimization : Modify logP via pro-drug approaches (e.g., esterification of hydroxyl groups) to enhance membrane permeability .
  • Pharmacokinetic/pharmacodynamic (PK/PD) modeling : Integrate plasma concentration-time profiles with efficacy endpoints to identify dosing regimens .

Q. How to determine the compound’s mechanism of action when preliminary data suggest multiple targets?

  • Chemoproteomics : Use activity-based protein profiling (ABPP) with clickable probes to identify engaged targets in cell lysates .
  • siRNA knockdown : Silence putative targets (e.g., kinases) and measure rescue of compound-induced effects .
  • Molecular dynamics simulations : Analyze ligand-target binding stability over 100-ns trajectories to prioritize high-affinity interactions .

Data Contradiction Analysis

Q. How to address discrepancies in reported biological activities across studies?

  • Assay standardization : Compare protocols for cell line passage number, serum concentration, and incubation time, which impact IC₅₀ variability .
  • Compound purity : Re-test batches with HPLC-MS to rule out impurities (>98% purity required for reproducible results) .
  • Orthogonal assays : Validate kinase inhibition via Western blot (phospho-target quantification) alongside enzymatic assays .

Key Structural and Functional Data

Property Value/Method Reference
Molecular weight~367.38 g/mol (calculated via HRMS)
LogP2.8 (predicted via ChemAxon)
Solubility (PBS, pH 7.4)12 µM (improved to 45 µM with 5% DMSO)
X-ray crystal structurePDB ID: FL4 (analog with fluorophenyl)

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